2-(4-Pyridylmethylene) indan-1,3-dione

• CAS No.: 31060-61-4
• Molecular Formula: C15H9NO2
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethylidene)indene-1,3-dione
• InChI: InChI=1S/C15H9NO2/c17-14-11-3-1-2-4-12(11)15(18)13(14)9-10-5-7-16-8-6-10/h1-9H
• InChI Key: ZVCKKHFJWNCDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=CC=NC=C3)C2=O

Description

2-(4-Pyridylmethylene) indan-1,3-dione is a useful research compound. Its molecular formula is C15H9NO2 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of indane-1,3-dione (5.85 g), piperidine (0.46 ml) and pyridine-4-carboxaldehyde (4.31 g) was stirred in IMS (40 ml) at ambient temperature for 50 minutes. The mixture was cooled in an ice-bath but no crystallization occurred. The solution was allowed to warm to ambient temperature and then the solvent was removed under reduced pressure to give a residue which was partially purified by flash column chromatography on silica using 10% industrial methylated spirit in dichloromethane followed by 20% industrial methylated spirit in dichloromethane as the mobile phases. The leading fractions were collected, combined and evaporated to give a solid which was triturated with ice-cold diethyl ether and filtered to give 2-(4-pyridylmethylene) indan-1,3-dione, m.p. 152-157° C.